CPI-169 (R)

• CAS No.: 1802175-07-0
• Product Name: CPI-169 (R)
• Molecular Formula: C27H36N4O5S
• Molecular Weight: 528.668
• IUPAC Name: (R)-1-[1-(1-Ethylsulfonylpiperidin-4-yl)ethyl]-N-[(4-methoxy-6-methyl-2-oxo-1H-pyridin-3-yl)methyl]-2-methylindole-3-carboxamide
• Standard InChI: InChI=1S/C27H36N4O5S/c1-6-37(34,35)30-13-11-20(12-14-30)18(3)31-19(4)25(21-9-7-8-10-23(21)31)27(33)28-16-22-24(36-5)15-17(2)29-26(22)32/h7-10,15,18,20H,6,11-14,16H2,1-5H3,(H,28,33)(H,29,32)/t18-/m1/s1
• Standard InChIKey: LHGUZCKPFXXVPV-GOSISDBHSA-N
• SMILES: O=C(C1=C(C)N([C@@H](C2CCN(S(=O)(CC)=O)CC2)C)C3=C1C=CC=C3)NCC4=C(OC)C=C(C)NC4=O
• Appearance: Solid powder
• Description: CPI-169 (R) is a novel and potent EZH2 inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CPI-169; CPI169; CPI 169 (R)
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• Last Modified: Aug 20 2021